Cas no 2432029-09-7 (Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]-)

• Product Name: Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]-
• CAS No: 2432029-09-7
• MF: C₈H₁₁BrO₂S
• MW: 251.140740633011
• MDL: MFCD33398859
• CID: 5223761
• PubChem ID: 154729500
• Update Time: 2025-06-13

Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]-
• 2-(2-(5-bromothiophen-2-yl)ethoxy)ethan-1-ol
• 2-[2-(5-bromothiophen-2-yl)ethoxy]ethanol
• D94421
• 2-(2-(5-Bromothiophen-2-yl)ethoxy)ethanol
• AS-77720
• 2-[2-(5-BROMOTHIOPHEN-2-YL)ETHOXY]ETHAN-1-OL
• 2432029-09-7

• MDL： MFCD33398859
• Inchi： 1S/C8H11BrO2S/c9-8-2-1-7(12-8)3-5-11-6-4-10/h1-2,10H,3-6H2
• InChI Key： ZOSIEARVCSEJKS-UHFFFAOYSA-N
• SMILES： C(O)COCCC1SC(Br)=CC=1

Computed Properties

• Exact Mass: 249.96631g/mol
• Monoisotopic Mass: 249.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.7Ų

Additional information on Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]-

Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- (CAS No. 2432029-09-7): An Overview of Its Structure, Properties, and Applications

Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- (CAS No. 2432029-09-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its distinct molecular structure, which includes a brominated thienyl group attached to an ethoxy chain, making it a valuable candidate for various applications in pharmaceuticals and materials science.

The chemical formula of Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- is C₁₁H₁₃BrO₂S. The molecular weight is approximately 271.18 g/mol. The presence of the bromine atom and the thienyl group imparts specific chemical and physical properties to this compound, making it an interesting subject for both academic and industrial research.

In terms of its physical properties, Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- is a colorless liquid at room temperature. It exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited due to the presence of the hydrophobic bromine and thienyl groups.

The chemical reactivity of Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- is influenced by its functional groups. The bromine atom can participate in various substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. The thienyl group adds aromatic character to the molecule, which can be exploited in conjugated systems and polymers.

Recent studies have highlighted the potential applications of Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of novel drugs with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against certain cancer cell lines. The bromine atom and thienyl group were found to play crucial roles in modulating the biological activity of these derivatives.

In addition to its medicinal applications, Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- has also been explored for its potential in materials science. Researchers have investigated its use as a precursor for the synthesis of conductive polymers and organic semiconductors. The conjugated nature of the thienyl group makes it an attractive candidate for these applications, where electronic properties are crucial.

The synthesis of Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- typically involves multi-step processes that include bromination reactions and ether formation. One common synthetic route involves the reaction of 5-bromothiophene with an appropriate alkyl halide in the presence of a base such as potassium carbonate. This method provides good yields and purity levels, making it suitable for large-scale production.

Safety considerations are important when handling Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment such as gloves and safety goggles.

In conclusion, Ethanol, 2-[2-(5-bromo-2-thienyl)ethoxy]- (CAS No. 2432029-09-7) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for further research and development, making it an exciting area for future exploration.